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Compound of Interest

Compound Name: Solavetivone

Cat. No.: B1203128 Get Quote

Essential Safety and Handling Guide for
Solavetivone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Solavetivone in a laboratory setting. Our aim is to be your

preferred source for laboratory safety information, building trust by delivering value beyond the

product itself.

Hazard Identification and Risk Assessment
Solavetivone is a sesquiterpenoid phytoalexin. While specific toxicity data for Solavetivone is

not readily available, a structurally similar sesquiterpenoid phytoalexin, Capsidiol, is classified

under the Globally Harmonized System (GHS) as Acute Toxicity, Oral (Category 4), with the

hazard statement "Harmful if swallowed".[1] It is prudent to handle Solavetivone with a similar

level of caution.

Potential Hazards:

May be harmful if ingested.

May cause skin or eye irritation upon prolonged contact.
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The toxicological properties have not been thoroughly investigated.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Solavetivone.

PPE Category Item Specifications

Hand Protection Gloves
Chemical-resistant nitrile or

neoprene gloves.

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Lab Coat
Standard, fully-buttoned

laboratory coat.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dusts or aerosols may be

generated, a NIOSH-approved

respirator may be necessary

based on a risk assessment.

Safe Handling and Operational Plan
3.1. General Handling

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling powdered forms or creating solutions.

Avoid inhalation of dust or aerosols.

Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Solavetivone is handled.

Wash hands thoroughly after handling.
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3.2. Experimental Protocol: Preparation of a Solavetivone Stock Solution

This protocol outlines a standard procedure for preparing a stock solution of Solavetivone.

Preparation:

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment: Solavetivone (solid), appropriate solvent (e.g.,

DMSO, ethanol), volumetric flask, analytical balance, spatula, and pipette.

Weighing:

Tare the analytical balance with a clean weigh boat.

Carefully weigh the desired amount of Solavetivone using a clean spatula.

Record the exact weight.

Dissolution:

Transfer the weighed Solavetivone to the volumetric flask.

Add a small amount of the chosen solvent to the flask to dissolve the solid.

Gently swirl the flask to aid dissolution. Do not heat unless the stability of Solavetivone in

the solvent at elevated temperatures is known.

Once dissolved, add the solvent to the calibration mark on the volumetric flask.

Cap the flask and invert several times to ensure a homogenous solution.

Storage:

Label the flask clearly with the name of the compound, concentration, solvent, date of

preparation, and your initials.
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Store the solution under the recommended conditions. Solavetivone is stable for a few

weeks at 0-4°C and for over two years at -20°C when stored dry and in the dark.[1]

Spill and Emergency Procedures
4.1. Spill Cleanup Workflow
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Solavetivone Spill Cleanup

Spill Occurs

Alert others in the area

Assess the spill size and risk

Small Spill
(<100mg, contained)

Large Spill
(>100mg or uncontained)

Don appropriate PPE
(gloves, goggles, lab coat) Evacuate the area

Contact Environmental Health & SafetyCover spill with absorbent material

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous chemical waste

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a Solavetivone spill.
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4.2. First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

If on Skin: Remove contaminated clothing. Wash skin with plenty of soap and water. If

irritation persists, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move person to fresh air. If breathing is difficult, seek medical attention.

Disposal Plan
All waste containing Solavetivone, including unused stock solutions, contaminated

consumables (e.g., pipette tips, gloves), and spill cleanup materials, must be disposed of as

hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, sealed, and clearly labeled waste container. Do not

mix with other waste streams unless compatibility is known.

Follow all institutional and local regulations for hazardous waste disposal.

Storage and Stability
Parameter Recommendation

Storage Temperature
Short-term (days to weeks): 0-4°CLong-term

(months to years): -20°C[1]

Storage Conditions
Keep in a tightly sealed container in a dry, dark

place.[1]

Stability

Stable for a few weeks under ambient shipping

conditions.[1]Greater than 2 years if stored

properly at -20°C.[1]
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By adhering to these guidelines, you can ensure a safe laboratory environment when working

with Solavetivone. Always consult your institution's specific safety protocols and the latest

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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